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Compound of Interest

Compound Name: Lobeline hydrochloride

CAS No.: 63990-84-1

Cat. No.: B1207851

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for conducting a vesicular monoamine

transporter 2 (VMAT2) inhibition assay using lobeline hydrochloride. The information is

compiled for researchers, scientists, and professionals in drug development investigating the

interaction of compounds with VMAT2.

Introduction
Vesicular monoamine transporter 2 (VMAT2) is a crucial protein in monoaminergic neurons,

responsible for packaging neurotransmitters like dopamine from the cytoplasm into synaptic

vesicles.[1][2] This process is vital for proper neurotransmission. Inhibition of VMAT2 can alter

neurotransmitter storage and release, making it a significant target for therapeutic drug

development, particularly in the context of psychostimulant abuse.[3][4] Lobeline, an alkaloid

derived from Lobelia inflata, has been identified as an inhibitor of VMAT2.[1][5] It interacts with

the tetrabenazine-binding site on VMAT2, thereby inhibiting dopamine uptake into vesicles.[3]

[5][6] Understanding the inhibitory potential of compounds like lobeline hydrochloride on

VMAT2 is essential for neuroscience research and drug discovery.
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Quantitative Data Summary
The following table summarizes the quantitative data for the interaction of lobeline with VMAT2,

as reported in the literature.

Parameter Value (µM) Assay Condition Reference

IC₅₀ ([³H]DTBZ

Binding)
0.90

Rat striatal vesicle

membranes
[3][5][7]

IC₅₀ ([³H]Dopamine

Uptake)
0.88

Rat striatal vesicle

preparations
[3][7]

Kᵢ ([³H]DTBZ Binding) 2.04

Synaptic vesicle

membranes from rat

whole brain

[7]

Kᵢ ([³H]Dopamine

Uptake)
1.27 Vesicular preparations [8]

EC₅₀ ([³H]Dopamine

Release)
25.3

[³H]DA-preloaded

synaptic vesicles
[5]

Signaling Pathway and Experimental Workflow
VMAT2 Signaling and Inhibition by Lobeline
The following diagram illustrates the mechanism of VMAT2 in a dopaminergic neuron and its

inhibition by lobeline.
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Presynaptic Terminal

Dopamine (Cytosol)

VMAT2

1. Uptake

Synaptic Vesicle Dopamine (Vesicle)2. Sequestration

Lobeline HCl
3. Inhibition

1. Prepare Vesicle Membranes
(e.g., from rat striatum)

2. Incubate Membranes with
Lobeline HCl (various concentrations)

3. Add Radioligand
(e.g., [³H]Dihydrotetrabenazine)

4. Incubate to Reach Equilibrium

5. Separate Bound and Free Ligand
(e.g., filtration)

6. Quantify Radioactivity
(Scintillation Counting)

7. Data Analysis
(IC₅₀ determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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